Cas no 694468-25-2 (2-({4-hydroxy-5,7-dimethylpyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide)

• Product Name: 2-({4-hydroxy-5,7-dimethylpyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
• CAS No: 694468-25-2
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 6144077
• PubChem ID: 135422791
• Update Time: 2025-09-23

2-({4-hydroxy-5,7-dimethylpyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({4-hydroxy-5,7-dimethylpyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide
• MLS000123837
• HMS2492L10
• SMR000124382
• 2-(4-Hydroxy-5,7-dimethyl-pyrido[2,3-d]pyrimidin-2-ylsulfanyl)-N-m-tolyl-acetamide
• 2-[(5,7-dimethyl-4-oxo-3H-pyrido[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• 2-((4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl)thio)-N-(m-tolyl)acetamide
• 694468-25-2
• CHEMBL1579705
• 2-({4-HYDROXY-5,7-DIMETHYLPYRIDO[2,3-D]PYRIMIDIN-2-YL}SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE
• AKOS000563538
• F1411-0079
• VU0048261-1

• Inchi： 1S/C18H18N4O2S/c1-10-5-4-6-13(7-10)20-14(23)9-25-18-21-16-15(17(24)22-18)11(2)8-12(3)19-16/h4-8H,9H2,1-3H3,(H,20,23)(H,19,21,22,24)
• InChI Key： FXZDIQPXWMLQOU-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C)=C1)=O)C1=NC2C(C(N1)=O)=C(C)C=C(C)N=2

Computed Properties

• Exact Mass: 354.11504700g/mol
• Monoisotopic Mass: 354.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 2-({4-hydroxy-5,7-dimethylpyrido2,3-dpyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide

Comprehensive Overview of 2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide (CAS No. 694468-25-2)

2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide, with the CAS No. 694468-25-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyridopyrimidine derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the sulfanyl and acetamide moieties, make it a promising candidate for various applications in drug discovery and development.

In recent years, the demand for pyridopyrimidine-based compounds has surged due to their potential therapeutic benefits. Researchers are particularly interested in the 4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl scaffold, as it exhibits notable interactions with biological targets. The incorporation of the sulfanyl group enhances the compound's ability to form stable bonds with proteins, making it a valuable tool in enzyme inhibition studies. Additionally, the N-(3-methylphenyl)acetamide segment contributes to its solubility and bioavailability, which are critical factors in drug design.

The compound's CAS No. 694468-25-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern research. Users often inquire about its synthesis methods, physicochemical properties, and potential applications. For instance, questions like "How is 2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide synthesized?" or "What are the biological activities of pyridopyrimidine derivatives?" are common in scientific forums. Addressing these queries, studies have demonstrated that this compound can be synthesized via multi-step organic reactions, including condensation and sulfanylation processes.

From a pharmacological perspective, 2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide has shown promise in modulating specific signaling pathways. Its ability to interact with kinase enzymes has sparked interest in its potential as a therapeutic agent for conditions such as inflammation and metabolic disorders. Moreover, its molecular structure allows for further derivatization, enabling researchers to explore its structure-activity relationships (SAR) in depth.

In the context of green chemistry, the synthesis and application of 694468-25-2 align with the growing emphasis on sustainable practices. Researchers are exploring eco-friendly solvents and catalytic methods to produce this compound with minimal environmental impact. This approach not only reduces waste but also enhances the compound's appeal for large-scale production. As sustainability becomes a key focus in the chemical industry, such innovations are likely to drive further interest in this molecule.

Another area of interest is the compound's analytical characterization. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structure and purity. These methods are essential for ensuring the compound's quality and reproducibility, which are vital for both research and potential commercial applications. Users often search for "How to characterize 2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide?" or "What are the spectroscopic properties of 694468-25-2?"—highlighting the need for detailed analytical data.

In summary, 2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-methylphenyl)acetamide (CAS No. 694468-25-2) represents a versatile and intriguing compound with broad potential in pharmaceutical research and drug development. Its unique structural attributes, coupled with its biological activity, make it a subject of ongoing investigation. As scientific inquiries continue to grow, this compound is poised to play a pivotal role in advancing our understanding of pyridopyrimidine chemistry and its applications in medicine and beyond.